![molecular formula C15H19ClFNO2 B4406295 2-({[5-(4-fluorophenyl)-2-furyl]methyl}amino)-2-methyl-1-propanol hydrochloride](/img/structure/B4406295.png)
2-({[5-(4-fluorophenyl)-2-furyl]methyl}amino)-2-methyl-1-propanol hydrochloride
Overview
Description
2-({[5-(4-fluorophenyl)-2-furyl]methyl}amino)-2-methyl-1-propanol hydrochloride, commonly known as Fimasartan, is a drug used to treat hypertension. It belongs to the class of angiotensin II receptor blockers (ARBs) and is known to be highly effective in lowering blood pressure.
Mechanism of Action
Fimasartan works by blocking the action of angiotensin II, a hormone that causes vasoconstriction and increases blood pressure. By blocking the angiotensin II receptor, Fimasartan dilates blood vessels and lowers blood pressure. Fimasartan also has other beneficial effects on the cardiovascular system, such as reducing inflammation and oxidative stress.
Biochemical and Physiological Effects:
Fimasartan has been shown to have a number of biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, which are known to contribute to the development of cardiovascular diseases. Fimasartan has also been shown to improve endothelial function, which is important for maintaining healthy blood vessels. In addition, Fimasartan has been shown to have a positive effect on lipid metabolism, reducing levels of LDL cholesterol and triglycerides.
Advantages and Limitations for Lab Experiments
Fimasartan has several advantages for lab experiments. It is a well-established drug with a known mechanism of action, making it a useful tool for studying hypertension and other cardiovascular diseases. Fimasartan is also readily available and relatively inexpensive. However, Fimasartan has limitations in terms of its specificity for the angiotensin II receptor. It may also have off-target effects that could confound experimental results.
Future Directions
There are several future directions for research on Fimasartan. One area of interest is the potential for Fimasartan to be used in combination with other drugs for the treatment of hypertension and other cardiovascular diseases. Another area of interest is the potential for Fimasartan to be used as a preventative measure for cardiovascular diseases. Further research is also needed to fully understand the biochemical and physiological effects of Fimasartan, as well as its potential for off-target effects.
Scientific Research Applications
Fimasartan has been extensively studied for its therapeutic potential in hypertension. It has been shown to be highly effective in lowering blood pressure in both animal and human studies. Fimasartan has also been investigated for its potential in treating other cardiovascular diseases such as heart failure and stroke. In addition, Fimasartan has been studied for its anti-inflammatory and anti-oxidant properties.
properties
IUPAC Name |
2-[[5-(4-fluorophenyl)furan-2-yl]methylamino]-2-methylpropan-1-ol;hydrochloride | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18FNO2.ClH/c1-15(2,10-18)17-9-13-7-8-14(19-13)11-3-5-12(16)6-4-11;/h3-8,17-18H,9-10H2,1-2H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKCPOBFGLBQWHM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CO)NCC1=CC=C(O1)C2=CC=C(C=C2)F.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19ClFNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.77 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.